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Compound of Interest

Compound Name:
Hexadecyltrimethylammonium

Perchlorate

Cat. No.: B1339370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the health and safety

considerations essential for the laboratory handling of Hexadecyltrimethylammonium
Perchlorate. This document outlines critical safety protocols, detailed experimental procedures

where this compound is utilized, and a summary of its physicochemical and toxicological

properties to ensure its safe and effective use in research and development settings.

Chemical and Physical Properties
Hexadecyltrimethylammonium perchlorate is a quaternary ammonium salt. Its properties

are summarized in the table below.

Property Value Reference

Chemical Formula C₁₉H₄₂ClNO₄ [1]

Molecular Weight 383.99 g/mol [1][2]

Appearance
White to almost white

crystalline powder
[3]

CAS Number 6941-37-3 [1][2]
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Hazard Identification and Classification
Hexadecyltrimethylammonium perchlorate is classified as a hazardous substance. The

GHS classification and corresponding hazard statements are crucial for understanding the

potential risks associated with its handling.

GHS Classification Hazard Statement Pictogram

Oxidizing solids, Category 3
H272: May intensify fire;

oxidizer
🔥

Skin irritation, Category 2 H315: Causes skin irritation ❕

Serious eye irritation, Category

2A

H319: Causes serious eye

irritation
❕

Source:[1]

Toxicological Data
While specific toxicological data for Hexadecyltrimethylammonium Perchlorate is not readily

available, data for structurally similar compounds, such as Cetyltrimethylammonium Bromide

(CTAB) and Cetyltrimethylammonium Chloride, can provide valuable insights into the potential

toxicity of the hexadecyltrimethylammonium cation.
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Compound Test Species Route Value Reference

Cetyltrimethyl

ammonium

Bromide

LD50 Rat Oral 410 mg/kg [4][5][6]

Cetyltrimethyl

ammonium

Bromide

LD50 Rat Intravenous 44 mg/kg [4][5]

Cetyltrimethyl

ammonium

Chloride

LD50 Rat Oral 410 mg/kg [7]

Cetyltrimethyl

ammonium

Chloride

LD50 Rabbit Dermal 4300 mg/kg [7]

Note: The primary toxicity is associated with the cetyltrimethylammonium cation. The

perchlorate anion has its own distinct toxicological profile, primarily as a competitive inhibitor of

the sodium-iodide symporter in the thyroid gland.[8][9][10]

Health and Safety Recommendations
Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety when

handling Hexadecyltrimethylammonium Perchlorate.

Protection Type Recommendation

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile or

neoprene), a lab coat, and protective clothing.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator is

required.
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Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to prevent accidents and

exposure.

Aspect Procedure

Handling

- Work in a designated chemical fume hood. -

Avoid contact with skin, eyes, and clothing. -

Keep away from heat, sparks, and open flames.

- Avoid mixing with combustible materials. -

Wash hands thoroughly after handling.

Storage

- Store in a tightly closed container in a cool,

dry, and well-ventilated area. - Keep away from

incompatible materials such as strong oxidizing

agents, reducing agents, and combustible

materials.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Seek immediate medical

attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Reactivity and Incompatible Materials
Hexadecyltrimethylammonium perchlorate is a strong oxidizer and can react violently with

certain substances.

Incompatible Materials

Strong reducing agents

Combustible materials

Strong oxidizing agents

Organic materials

Powdered metals

Experimental Protocols
Hexadecyltrimethylammonium perchlorate is utilized in various analytical chemistry

techniques. Below are detailed protocols for two common applications.
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Preparation of a Perchlorate Ion-Selective Electrode
(ISE)
This protocol describes the preparation of a PVC membrane-based ion-selective electrode for

the potentiometric determination of perchlorate ions.

Materials:

Hexadecyltrimethylammonium perchlorate (ionophore)

High molecular weight PVC

Plasticizer (e.g., 2-nitrophenyl octyl ether - o-NPOE)

Tetrahydrofuran (THF)

Silver/silver chloride (Ag/AgCl) electrode (reference electrode)

Glass tube or electrode body

Procedure:

Membrane Cocktail Preparation:

In a small glass vial, dissolve Hexadecyltrimethylammonium perchlorate, PVC, and o-

NPOE in THF. A typical composition is 1% ionophore, 33% PVC, and 66% plasticizer by

weight.

Stir the mixture until all components are fully dissolved and the solution is homogeneous.

Membrane Casting:

Pour the membrane cocktail into a flat, glass petri dish.

Allow the THF to evaporate slowly in a dust-free environment (e.g., a fume hood with the

sash partially closed) for at least 24 hours. This will result in a transparent, flexible PVC

membrane.
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Electrode Assembly:

Cut a small disc from the cast membrane using a cork borer.

Mount the membrane disc at the end of the glass tube or electrode body.

Fill the electrode body with an internal filling solution (e.g., 0.1 M KCl + 0.01 M NaClO₄).

Insert an Ag/AgCl wire as the internal reference electrode.

Conditioning:

Condition the electrode by soaking it in a 0.01 M NaClO₄ solution for at least 2 hours

before use.
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Membrane Cocktail Preparation Membrane Casting Electrode Assembly Conditioning

Dissolve Ionophore, PVC, 
and Plasticizer in THF Stir to Homogenize Pour into Petri Dish Evaporate THF Cut Membrane Disc Mount on Electrode Body Add Internal Filling Solution Insert Ag/AgCl Wire Soak in NaClO4 Solution

Separation Principle

Buffer Preparation
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Capillary Conditioning
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Electrophoretic Separation

Analyte Detection Analyte Partitioning

Micellar Phase Aqueous Buffer Phase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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